molecular formula C24H29N3O2S B2591326 N-(2-ethoxyphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide CAS No. 893789-11-2

N-(2-ethoxyphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

Cat. No. B2591326
CAS RN: 893789-11-2
M. Wt: 423.58
InChI Key: FVUZOHUBBGUKJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical techniques . For instance, the reaction of ethyl 4’-amino-1’H-spiro[cycloheptane-1,2’-naphthalene]-3’-carboxylate with benzoyl isothiocyanate produced a compound that cyclized in the presence of KOH .

Scientific Research Applications

Synthesis and Biological Activity

  • Synthesis of Derivatives : New derivatives of 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one were synthesized. These compounds showed significant anti-monoamine oxidase and antitumor activity (Markosyan et al., 2015).

  • Synthesis of Spiro(benzo[h]quinazoline-5,1′-cyclohexane) Derivatives : A study on the synthesis of spiro(benzo[h]quinazoline-5,1′-cyclohexane) derivatives demonstrated diverse chemical transformations leading to compounds with potential biological activity (Markosyan et al., 1996).

  • Synthesis and Reactions of 3-Aminospiro[benzo[h]quinazoline-5,1′-cycloheptanes] : This study developed methods for synthesizing acyl and diacyl derivatives of 1′H-spiro[cycloheptane-1,2′-naphthalenes], which were then converted to substituted ureas (Markosyan et al., 2021).

Antitumor and Antimonoamineoxidase Activity

  • Antitumor and Antimonoamineoxidase Properties : Several synthesized spiro-derivatives exhibited notable antitumor and anti-monoamine oxidase activities (Markosyan et al., 2020).

  • Antineoplastic Properties : The interaction of certain compounds with allylisothiocyanate and subsequent condensation with various halides led to a series of 2-sulfanyl-substituted benzo[h]quinazolines with antimonoamineoxidase and antineoplastic properties (Markosyan et al., 2010).

Synthesis and Transformations

  • Synthesis of 3-Allyl-7,10-Dimethyl-2-Sulfanylidene Tetrahydrospiro[benzo[h]quinazoline-5,1′-cyclopentan] : This research focused on the synthesis of new benzo[h]quinazoline derivatives containing an allyl group, showing potential for further biological applications (Grigoryan, 2017).

  • Synthesis of 3-Substituted 1H-Spiro[Benzo[h]-Quinazoline-5,1'-Cycloheptane] : A method was developed for synthesizing ethyl 4'-(phenoxycarbonylamino)-1'H-spiro[cycloheptane-1,2'-naphthalene]-3'-carboxylate, leading to compounds with antitumor and anti-monoamine oxidase activities (Markosyan et al., 2020).

  • Synthesis, Conversions, and Anti-Monoamine-Oxidase and Anticonvulsant Activity : This study involved the synthesis of benzo[h]quinazolines with anti-monoamine-oxidase and anticonvulsant activities (Grigoryan et al., 2017).

Mechanism of Action

The mechanism of action of similar compounds has been studied . For instance, some compounds are believed to exert their biological effects through the inhibition of various enzymes and proteins .

properties

IUPAC Name

N-(2-ethoxyphenyl)-2-spiro[1H-quinazoline-2,1'-cycloheptane]-4-ylsulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H29N3O2S/c1-2-29-21-14-8-7-13-20(21)25-22(28)17-30-23-18-11-5-6-12-19(18)26-24(27-23)15-9-3-4-10-16-24/h5-8,11-14,26H,2-4,9-10,15-17H2,1H3,(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FVUZOHUBBGUKJY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)CSC2=NC3(CCCCCC3)NC4=CC=CC=C42
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H29N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-ethoxyphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.